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ethyl 3-[({[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate ethyl 3-[({[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0923923
InChI: InChI=1S/C21H22N4O4S/c1-3-28-20(27)15-8-7-9-16(12-15)22-19(26)14-30-21-24-23-18(25(21)2)13-29-17-10-5-4-6-11-17/h4-12H,3,13-14H2,1-2H3,(H,22,26)
SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C)COC3=CC=CC=C3
Molecular Formula: C21H22N4O4S
Molecular Weight: 426.5 g/mol

ethyl 3-[({[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

CAS No.:

Cat. No.: VC0923923

Molecular Formula: C21H22N4O4S

Molecular Weight: 426.5 g/mol

* For research use only. Not for human or veterinary use.

ethyl 3-[({[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate -

Specification

Molecular Formula C21H22N4O4S
Molecular Weight 426.5 g/mol
IUPAC Name ethyl 3-[[2-[[4-methyl-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Standard InChI InChI=1S/C21H22N4O4S/c1-3-28-20(27)15-8-7-9-16(12-15)22-19(26)14-30-21-24-23-18(25(21)2)13-29-17-10-5-4-6-11-17/h4-12H,3,13-14H2,1-2H3,(H,22,26)
Standard InChI Key IOMLDVXNXLLUNG-UHFFFAOYSA-N
SMILES CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C)COC3=CC=CC=C3
Canonical SMILES CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C)COC3=CC=CC=C3

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